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Compound of Interest

Compound Name: 6-Methoxytricin

Cat. No.: B3029709 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of 6-Methoxytricin, a methoxylated flavonoid. While a specific Safety Data Sheet

(SDS) for 6-Methoxytricin is not readily available, information from similar compounds and

general laboratory safety protocols can guide its proper disposal.

Immediate Safety and Handling Precautions
Before handling 6-Methoxytricin, it is crucial to be aware of the potential hazards and to take

appropriate safety measures. Based on data from structurally similar compounds such as 6-

Methoxyflavone, 6-Methoxytricin may cause skin and eye irritation.[1] Therefore, personal

protective equipment (PPE) is essential.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required.

Hand Protection: Wear protective gloves.

Skin and Body Protection: A lab coat or long-sleeved clothing should be worn.[1]

Always work in a well-ventilated area to minimize the risk of inhalation. Avoid creating dust

when handling the solid form of the compound.[1] After handling, wash hands thoroughly.
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Chemical and Physical Properties
A summary of the known properties of 6-Methoxytricin is provided in the table below.

Understanding these properties is a key component of safe handling and disposal.

Property Value

Molecular Formula C₁₈H₁₆O₈

Molecular Weight 360.31 g/mol

Appearance Solid

CAS Number 76015-42-4

Step-by-Step Disposal Procedure
The proper disposal of 6-Methoxytricin, as with any laboratory chemical, should adhere to

local, state, and federal regulations. The following procedure provides a general guideline.

1. Waste Identification and Classification:

Hazardous vs. Non-Hazardous: Chemical waste generators are responsible for determining

if a substance is a hazardous waste.[2] Without specific toxicological data, it is prudent to

handle 6-Methoxytricin as a chemical waste. The US Environmental Protection Agency

(EPA) defines hazardous waste based on lists (F, K, P, U) or characteristics (ignitability,

corrosivity, reactivity, toxicity).[3][4] 6-Methoxytricin is not found on these lists. Whether it

exhibits any hazardous characteristics is undetermined without specific testing.

Consult EHS: It is imperative to consult your institution's Environmental Health and Safety

(EHS) office for guidance on the proper classification and disposal of 6-Methoxytricin.

2. Waste Segregation and Collection:

Solid Waste: Collect solid 6-Methoxytricin waste, including contaminated consumables like

weigh boats and filter paper, in a designated, sealed, and clearly labeled waste container.

The label should include the chemical name ("6-Methoxytricin") and the date.
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Liquid Waste: If 6-Methoxytricin is in a solvent, it should be collected in a compatible,

sealed, and labeled liquid waste container. The label should identify all components of the

solution.

3. Spill and Decontamination Procedures:

In the event of a spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Wear Appropriate PPE: Before cleaning, don the recommended PPE.

Contain the Spill: For solid spills, carefully sweep or vacuum the material, avoiding dust

generation. For liquid spills, use an inert absorbent material.

Decontaminate: Clean the spill area with soap and water or an appropriate laboratory

detergent.

Collect Waste: All cleanup materials (absorbent, contaminated gloves, etc.) should be placed

in the designated chemical waste container.

4. Final Disposal:

Arrange for Pickup: Contact your institution's EHS office to arrange for the pickup and

disposal of the chemical waste.

Documentation: Maintain a record of the disposed chemical, including the quantity and date

of disposal.

Experimental Protocols
While this document focuses on disposal, the principles of safety and proper handling extend to

all experimental work with 6-Methoxytricin. All experimental protocols should be designed to

minimize waste generation and exposure.

Visualizing the Disposal Workflow
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 6-Methoxytricin.
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Click to download full resolution via product page

Disposal Workflow for 6-Methoxytricin

By adhering to these procedures, laboratory professionals can ensure the safe handling and

environmentally responsible disposal of 6-Methoxytricin, fostering a culture of safety and trust

within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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